Cas no 1498702-42-3 (2-2-fluoro-4-(trifluoromethyl)phenyl-2-oxoacetic acid)

• Product Name: 2-2-fluoro-4-(trifluoromethyl)phenyl-2-oxoacetic acid
• CAS No: 1498702-42-3
• MF: C₉H₄F₄O₃
• MW: 236.119876861572
• CID: 5907841
• PubChem ID: 82389315
• Update Time: 2025-06-08

2-2-fluoro-4-(trifluoromethyl)phenyl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-fluoro-4-(trifluoromethyl)phenyl-2-oxoacetic acid
• 1498702-42-3
• EN300-1944013
• 2-[2-fluoro-4-(trifluoromethyl)phenyl]-2-oxoacetic acid

• Inchi： 1S/C9H4F4O3/c10-6-3-4(9(11,12)13)1-2-5(6)7(14)8(15)16/h1-3H,(H,15,16)
• InChI Key： QQFYTVBIETTZGS-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C(C(=O)O)=O

Computed Properties

• Exact Mass: 236.00965663g/mol
• Monoisotopic Mass: 236.00965663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-2-fluoro-4-(trifluoromethyl)phenyl-2-oxoacetic acid

Introduction to 2-2-fluoro-4-(trifluoromethyl)phenyl-2-oxoacetic acid (CAS No. 1498702-42-3)

2-2-fluoro-4-(trifluoromethyl)phenyl-2-oxoacetic acid, identified by its Chemical Abstracts Service Number (CAS No. 1498702-42-3), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of fluoro-substituted phenyl oxoacetic acids, a category known for its diverse biological activities and potential therapeutic applications.

The structural features of 2-2-fluoro-4-(trifluoromethyl)phenyl-2-oxoacetic acid make it a particularly intriguing molecule for medicinal chemists. The presence of both fluoro and trifluoromethyl groups in the aromatic ring introduces unique electronic and steric properties, which can modulate the compound's interactions with biological targets. These substituents are well-documented for their ability to enhance metabolic stability, improve binding affinity, and alter pharmacokinetic profiles, making them highly valuable in drug design.

In recent years, there has been a surge in research focused on fluoro-substituted compounds due to their promising pharmacological properties. The fluorine atom, being highly electronegative, can significantly influence the reactivity and selectivity of a molecule. For instance, fluorine atoms can increase the lipophilicity of a drug, facilitating better membrane penetration, or they can act as a bioisostere for other heteroatoms like chlorine or oxygen, thereby maintaining or enhancing biological activity.

The trifluoromethyl group further contributes to the complexity and functionality of 2-2-fluoro-4-(trifluoromethyl)phenyl-2-oxoacetic acid. This group is known for its ability to enhance binding interactions by increasing hydrophobicity and reducing rotation around single bonds. Its incorporation into pharmaceutical molecules often leads to improved pharmacological properties, including longer half-life and increased resistance to metabolic degradation.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The oxoacetic acid moiety is a common scaffold in many bioactive molecules, known for its ability to participate in various biochemical pathways. Researchers have explored derivatives of oxoacetic acids for their potential in treating conditions such as inflammation, cancer, and metabolic disorders.

Recent studies have highlighted the significance of fluoro-substituted phenyl oxoacetic acids in medicinal chemistry. For example, researchers have demonstrated that these compounds can exhibit potent inhibitory effects on specific enzymes involved in disease pathways. The structural flexibility offered by the aromatic ring and the functional groups attached to it allows for fine-tuning of biological activity, making these molecules attractive candidates for drug development.

The synthesis of 2-2-fluoro-4-(trifluoromethyl)phenyl-2-oxoacetic acid presents both challenges and opportunities for synthetic chemists. The introduction of fluorine and trifluoromethyl groups requires specialized methodologies to ensure high yield and purity. Advanced techniques such as cross-coupling reactions, halogenation processes, and catalytic fluorination have been employed to construct the desired structure efficiently.

In conclusion, 2-2-fluoro-4-(trifluoromethyl)phenyl-2-oxoacetic acid (CAS No. 1498702-42-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for fluoro-substituted compounds, this molecule is likely to play an increasingly important role in drug discovery and development.